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Compound Name: Sulfapyrazine

Cat. No.: B1265509

Sulfapyrazine: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sulfapyrazine, a sulfonamide antibacterial agent, holds a significant place in the landscape of
medicinal chemistry. This technical guide provides an in-depth exploration of its core chemical
and physical properties, alongside detailed experimental protocols for their determination. The
document further elucidates its mechanism of action, synthesis, and analytical methodologies,
offering a comprehensive resource for researchers and professionals in drug development. All
guantitative data is presented in structured tables for clarity, and key processes are visualized
using Graphviz diagrams to facilitate understanding of complex relationships.

Chemical Structure and Identification

Sulfapyrazine, systematically named 4-amino-N-pyrazin-2-ylbenzenesulfonamide, is a
synthetic organic compound belonging to the sulfonamide class of drugs.[1] Its structure is
characterized by a pyrazine ring linked to a sulfonamide group, which in turn is attached to an
aniline moiety.

Chemical Structure:
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Figure 1: 2D Chemical Structure of Sulfapyrazine.

Table 1: Chemical Identification of Sulfapyrazine[1]

Identifier Value

IUPAC Name 4-amino-N-pyrazin-2-ylbenzenesulfonamide
CAS Number 116-44-9

Molecular Formula C10H10N402S

PubChem CID 8309

SMILES C1=CC(=CC=C1N)S(=0)(=O)NC2=NC=CN=C2

INChI=1S/C10H10N402S/c11-8-1-3-9(4-2-
InChl 8)17(15,16)14-10-7-12-5-6-13-10/h1-7H,11H2,
(H,13,14)

Physicochemical Properties

The physicochemical properties of sulfapyrazine are critical for its absorption, distribution,
metabolism, and excretion (ADME) profile, as well as for its formulation and analytical
characterization.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1265509?utm_src=pdf-body
https://www.benchchem.com/product/b1265509?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfapyrazine
https://www.benchchem.com/product/b1265509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 2: Physicochemical Properties of Sulfapyrazine[1]

Property Value

Molecular Weight 250.28 g/mol

Melting Point Not available

Boiling Point Not available

Solubility Not available

pKa (Dissociation Constant) Experimental data available
LogP (Octanol-Water Partition Coefficient) Not available

Experimental Protocols

Detailed experimental protocols are essential for the accurate and reproducible determination
of the physicochemical properties of sulfapyrazine. While specific experimental data for
sulfapyrazine is not readily available in the searched literature, the following are general
methodologies commonly employed for sulfonamides.

Determination of Melting Point

Methodology: The melting point of a solid crystalline substance like sulfapyrazine can be
determined using a capillary melting point apparatus.

o Apparatus: Capillary melting point apparatus, capillary tubes, thermometer.
e Procedure:

o Asmall, dry sample of sulfapyrazine is finely powdered and packed into a capillary tube
to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady rate, and the temperature at which the substance first
begins to melt and the temperature at which it is completely molten are recorded as the
melting range.
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Determination of Aqueous Solubility

Methodology: The shake-flask method is a standard protocol for determining the equilibrium
solubility of a compound in water.

o Apparatus: Conical flasks, orbital shaker, analytical balance, filtration apparatus, UV-Vis
spectrophotometer or HPLC.

e Procedure:

o An excess amount of sulfapyrazine is added to a known volume of distilled water in a
conical flask.

o The flask is sealed and agitated in an orbital shaker at a constant temperature until
equilibrium is reached (typically 24-48 hours).

o The suspension is filtered to remove undissolved solid.

o The concentration of sulfapyrazine in the clear filtrate is determined using a suitable
analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid
Chromatography (HPLC).

Determination of Dissociation Constant (pKa)

Methodology: The pKa of sulfapyrazine, which has both acidic (sulfonamide) and basic
(amino) groups, can be determined by potentiometric titration or UV-Vis spectrophotometry.

o Potentiometric Titration:
o Apparatus: pH meter, burette, beaker, magnetic stirrer.

o Procedure: A solution of sulfapyrazine of known concentration is titrated with a standard
solution of a strong acid or base. The pH of the solution is measured after each addition of
the titrant. The pKa is determined from the half-equivalence point of the titration curve.

e UV-Vis Spectrophotometry:
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o Procedure: The UV-Vis absorption spectrum of sulfapyrazine is recorded in a series of
buffer solutions with different pH values. The changes in absorbance at a specific
wavelength are used to calculate the pKa.

Mechanism of Action

As a sulfonamide antibiotic, the primary mechanism of action of sulfapyrazine is the inhibition
of dihydropteroate synthase (DHPS), a key enzyme in the bacterial folic acid synthesis
pathway.

Folic Acid Synthesis Inhibition Pathway

Bacteria synthesize folic acid from para-aminobenzoic acid (PABA). Folic acid is essential for
the synthesis of nucleotides and certain amino acids, which are vital for bacterial growth and
replication. Sulfapyrazine, being structurally similar to PABA, acts as a competitive inhibitor of
DHPS.

Dihydropteridine diphosphate Dihydropteroate Synthase (DHPS) pteroate |—>| Di |—>| |—>| Nucleotide & Amino Acid Precursors
1
1
|
Sulfapyrazine Competitive Inhibition _ ________________| i

Click to download full resolution via product page

Diagram 1: Competitive inhibition of dihydropteroate synthase by sulfapyrazine.

Synthesis of Sulfapyrazine

The synthesis of sulfapyrazine typically involves the reaction of 2-aminopyrazine with p-
acetamidobenzenesulfonyl chloride, followed by the hydrolysis of the acetamido group.
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Step 1: Condensation

p-Acetamidobenzenesulfonyl chloride

Step 2: Hydrolysis

N-(pyrazin-2-yl)acetamide-4-sulfonamide Acid or Base Hydrolysis Sulfapyrazine

Yy

2-Aminopyrazine

Click to download full resolution via product page
Diagram 2: General synthesis pathway of sulfapyrazine.

Analytical Methods

A variety of analytical techniques can be employed for the identification, quantification, and
quality control of sulfapyrazine.

Table 3: Analytical Methods for Sulfapyrazine

Technique Application

High-Performance Liquid Chromatography Quantification in pharmaceutical formulations
(HPLC) and biological fluids.

UV-Vis Spectrophotometry Quantitative analysis based on its chromophore.

Structural confirmation and quantification, often

Mass Spectrometry (MS
P y (M3) coupled with HPLC (LC-MS).

Nuclear Magnetic Resonance (NMR) o ] )
Structural elucidation and confirmation.
Spectroscopy

Infrared (IR) Spectroscopy Identification of functional groups.

High-Performance Liquid Chromatography (HPLC)

A typical HPLC method for the analysis of sulfonamides would involve:
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e Column: C18 reverse-phase column.

» Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an
organic modifier (e.g., acetonitrile or methanol), run in either isocratic or gradient mode.

» Detection: UV detection at a wavelength corresponding to the maximum absorbance of
sulfapyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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